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Compound of Interest

Compound Name: Su5214

Cat. No.: B15580644

For Immediate Implementation by Laboratory Personnel

This document provides critical operational and logistical guidance for the proper disposal of
SU5214, a compound utilized by researchers, scientists, and drug development professionals.
The following procedures are designed to ensure the safe handling and disposal of this
chemical, minimizing risk and ensuring compliance with general laboratory safety standards.

Core Principle: In the absence of a specific Safety Data Sheet (SDS) from the manufacturer,
SU5214 and all materials contaminated with it must be treated as hazardous chemical waste.
Laboratory personnel are advised to consult their institution's Environmental Health and Safety
(EHS) department for local regulations and specific disposal protocols.

Immediate Safety and Handling

Prior to any handling or disposal procedures, ensure the following safety measures are in
place:

o Personal Protective Equipment (PPE): All personnel must wear standard PPE, including
safety goggles, a laboratory coat, and chemical-resistant gloves.

o Ventilation: All handling of SU5214 should be conducted within a certified chemical fume
hood to prevent inhalation of any dust or aerosols.
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o Spill Response: In the event of a spill, immediately cordon off the area. Absorb the spill with
an inert material (e.g., vermiculite, sand) and collect it in a sealed, properly labeled container
for hazardous waste disposal.

**Step-by-Step Disposal Protocol
The following step-by-step process outlines the necessary procedures for the safe disposal of
SU5214 waste.

» Waste Segregation:

o Solid Waste: All solid forms of SU5214, including residual powder and contaminated
disposables such as pipette tips, gloves, and weighing paper, must be collected in a
designated hazardous waste container.

o Liquid Waste: Solutions containing SU5214 must be collected in a separate, leak-proof
container designated for liquid hazardous waste. Under no circumstances should SU5214
solutions be disposed of down the drain.

o Sharps: Any sharps, such as needles or razor blades, contaminated with SU5214 must be
placed in a designated sharps container.

o Container Management:

o Compatibility: Ensure that waste containers are made of materials compatible with
SU5214 and any solvents used in the research.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "SU5214," and any other constituents of the waste mixture. Follow your
institution's specific labeling requirements.

o Storage:

o Designated Area: Store all SU5214 waste containers in a designated and secure Satellite
Accumulation Area (SAA) within the laboratory.

o Secondary Containment: To mitigate the risk of spills, all waste containers must be placed
within appropriate secondary containment.
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» Final Disposal:

o EHS Coordination: When a waste container is full or has reached the institutional time limit
for storage, contact your EHS department to schedule a pickup.

o Documentation: Complete all necessary waste disposal manifests and documentation as
required by your institution and local regulations.

Quantitative Data: SU5214 Chemical Properties

For your reference, the following table summarizes key quantitative data for SU5214.

Property Value

Molecular Formula C16H13NO2

Molecular Weight 251.28

CAS Number 186611-04-1

Solubility in DMSO 50 mg/mL (198.98 mM)
Water Solubility Insoluble

Ethanol Solubility Insoluble

Storage (Solid) 3 years at -20°C
Storage (in solvent) 1 year at -80°C

Disposal Workflow

The following diagram provides a visual representation of the logical steps for the proper
disposal of SU5214.
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SU5214 Disposal Workflow
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¢ To cite this document: BenchChem. [SU5214: Essential Procedures for Safe Disposal in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580644#su5214-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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